2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• SMILES: CC1=NC(=CC(=N1)NCC#C)C(=O)O
• InChI: InChI=1S/C9H9N3O2/c1-3-4-10-8-5-7(9(13)14)11-6(2)12-8/h1,5H,4H2,2H3,(H,13,14)(H,10,11,12)
• InChIKey: VVMRVSIPMNDJQA-UHFFFAOYSA-N

2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid – Core Scaffold Profile for Targeted Inhibitor Procurement

2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid (CAS 1934457-04-1, MW 191.19 g/mol, C₉H₉N₃O₂) is a trisubstituted pyrimidine-4-carboxylic acid derivative featuring a 2-methyl group, a 6-(prop-2-yn-1-yl)amino moiety, and a 4-carboxylic acid function [1]. The compound belongs to the aminopyrimidine-4-carboxylic acid class, a scaffold extensively explored in kinase inhibitor development, histone demethylase inhibition, and G protein-coupled receptor kinase (GRK) modulator programs [2][3]. Its terminal alkyne handle enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) for modular derivatization, while the carboxylic acid permits amide coupling for library synthesis. Available at 95% purity through multiple commercial suppliers, this compound is positioned as a versatile building block for medicinal chemistry and chemical biology applications .

Terminal alkyne enables CuAAC click chemistry for modular derivatization

Carboxylic acid permits orthogonal amide coupling for library synthesis

Balanced lipophilicity supports fragment-based inhibitor design workflows

• [1] PubChem Compound Summary, CID 130623877, 2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid. National Center for Biotechnology Information. View Source
• [2] US Patent US 10,494,346 B2 (2019). Substituted pyrimidine-4-carboxylic acids having anticancer activity (histone demethylase inhibition). Korea Institute of Science and Technology & Hanyang University. View Source
• [3] Bigham, E. C., et al. (1992). J. Med. Chem., 35(8), 1399-1410. Cardiotonic pyrimidine derivatives as GRK inhibitors. View Source

Why Generic 2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic Acid Substitution Fails – Structural Determinants of Differentiation

Pyrimidine-4-carboxylic acid derivatives cannot be treated as interchangeable building blocks because discrete substitution patterns at the 2- and 6-positions independently control lipophilicity, hydrogen-bonding capacity, ionization state, and synthetic utility. The 2-methyl group on this compound raises XLogP3 by approximately 0.4 units versus the des-methyl analog (0.9 vs. 0.5), influencing membrane permeability and target engagement [1][2]. The 6-(prop-2-yn-1-yl)amino substituent provides a terminal alkyne for bioorthogonal conjugation chemistry that is wholly absent in the unsubstituted 2-methylpyrimidine-4-carboxylic acid scaffold [3]. Furthermore, the propargylamine NH contributes an additional hydrogen-bond donor (2 HBD total) not available in the parent scaffold (1 HBD), altering molecular recognition potential [1][3]. Selecting a close analog lacking any one of these three functional groups eliminates either the click chemistry handle, the lipophilicity modulation, or the hydrogen-bonding capability — each of which may be critical for a given screening cascade or synthetic route.

2‑Methyl group

Removal may shift lipophilicity and permeability profile relative to des‑methyl analog

Propargylamine handle

Absence eliminates the terminal alkyne required for CuAAC and bioorthogonal conjugation

H‑bond donor count

Parent scaffold provides only 1 HBD vs 2 HBD, potentially altering target recognition

• [1] PubChem Compound Summary, CID 130623877, 2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid. XLogP3-AA = 0.9, HBD = 2, TPSA = 75.1 Ų. View Source
• [2] PubChem Compound Summary, CID 130551459, 6-[(Prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid (CAS 1869672-23-0). XLogP3 = 0.5. View Source
• [3] PubChem Compound Summary, CID 18676097, 2-Methylpyrimidine-4-carboxylic acid (CAS 13627-49-1). XLogP3 = 0.5, HBD = 1, TPSA = 63.1 Ų. View Source

Product-Specific Quantitative Evidence Guide – 2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic Acid Versus Closest Analogs

Lipophilicity Modulation: XLogP3 Comparison of 2-Methyl vs. Des-Methyl Propargylamino Pyrimidine-4-Carboxylic Acids

The 2-methyl substituent on the target compound increases computed lipophilicity by 0.4 log units relative to the des-methyl analog 6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid (CAS 1869672-23-0). The target compound has an XLogP3 of 0.9, compared to 0.5 for the des-methyl analog [1][2]. This difference places the target compound closer to the optimal lipophilicity range (LogP 1–3) frequently associated with favorable oral absorption and cellular permeability, while the des-methyl analog falls below this window. For context, the but-2-ynyl extended analog (CAS 1934912-81-8) overshoots to XLogP3 1.4, potentially increasing the risk of poor solubility and off-target binding [3].

Lipophilicity Comparison

Reported

XLogP3: target 0.9 vs des‑methyl 0.5 vs but‑2‑ynyl 1.4

Intermediate lipophilicity may support balanced permeability

Computed; experimental logD may differ

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 0.9
Comparator Or Baseline	Des-methyl analog (CAS 1869672-23-0): XLogP3 = 0.5; But-2-ynyl analog (CAS 1934912-81-8): XLogP3 = 1.4
Quantified Difference	ΔXLogP3 = +0.4 vs. des-methyl analog; −0.5 vs. but-2-ynyl analog
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2019.06.18 release); consistent across all three compounds

Why This Matters

For screening library design, the intermediate lipophilicity of the target compound may offer a superior balance of permeability and solubility compared to both the more polar des-methyl analog and the more lipophilic but-2-ynyl analog.

• [1] PubChem CID 130623877, 2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid. XLogP3-AA = 0.9. View Source
• [2] PubChem CID 130551459, 6-[(Prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid (CAS 1869672-23-0). XLogP3 = 0.5. View Source
• [3] PubChem CID 131091962, 6-[(But-2-yn-1-yl)amino]-2-methylpyrimidine-4-carboxylic acid (CAS 1934912-81-8). XLogP3 = 1.4. View Source

Molecular Weight Efficiency: Target Compound vs. Extended Alkyne Analog

The target compound (MW 191.19 g/mol) retains the terminal alkyne functionality for click chemistry while keeping molecular weight approximately 14 Da (6.8%) lower than the but-2-ynyl analog 6-[(but-2-yn-1-yl)amino]-2-methylpyrimidine-4-carboxylic acid (MW 205.21 g/mol) [1][2]. All other computed descriptors — HBD (2), HBA (5), rotatable bonds (3), and TPSA (75.1 Ų) — are identical between the two compounds. The lower MW of the target compound confers superior ligand efficiency metrics (e.g., LE = 1.4 × pKd / heavy atom count) when used as a core scaffold for fragment elaboration, since each heavy atom contributes more binding energy on average [3].

MW Efficiency

Reported

MW 191 vs but‑2‑ynyl 205 (same functionality)

Lower heavy atom count may favor fragment elaboration

Other descriptors identical; ligand efficiency advantage implied

Evidence Dimension	Molecular weight with equivalent functional groups
Target Compound Data	MW = 191.19 g/mol; 14 heavy atoms
Comparator Or Baseline	But-2-ynyl analog (CAS 1934912-81-8): MW = 205.21 g/mol; 15 heavy atoms
Quantified Difference	ΔMW = −14.02 g/mol (−6.8%); −1 heavy atom
Conditions	Computed exact mass from molecular formula (PubChem 2021.05.07 release); both compounds share identical TPSA (75.1 Ų), HBD (2), HBA (5), and rotatable bonds (3)

Why This Matters

In fragment-based screening cascades where every heavy atom is scrutinized for binding contribution, the target compound provides the same click chemistry functionality as the but-2-ynyl analog at a lower MW, yielding inherently better ligand efficiency.

• [1] PubChem CID 130623877, 2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid. MW = 191.19 g/mol. View Source
• [2] PubChem CID 131091962, 6-[(But-2-yn-1-yl)amino]-2-methylpyrimidine-4-carboxylic acid (CAS 1934912-81-8). MW = 205.21 g/mol. View Source
• [3] Hopkins, A. L., Groom, C. R., & Alex, A. (2004). Ligand efficiency: a useful metric for lead selection. Drug Discovery Today, 9(10), 430-431. Framework for interpreting MW differences in fragment-based design. View Source

Hydrogen Bond Donor Inventory: Increased HBD Capacity Relative to Parent 2-Methylpyrimidine-4-Carboxylic Acid Scaffold

The target compound possesses 2 hydrogen bond donors (carboxylic acid OH + propargylamine NH), compared to only 1 HBD (carboxylic acid OH only) for the parent scaffold 2-methylpyrimidine-4-carboxylic acid (CAS 13627-49-1) [1][2]. The additional HBD from the 6-propargylamino NH group expands the compound's capacity for directional hydrogen-bonding interactions with biological targets. The total hydrogen bond acceptor count also increases from 4 to 5 between the parent scaffold and the target compound, reflecting the contribution of the exocyclic amine nitrogen [1][2].

H‑Bond Donor Inventory

Reported

Target HBD 2, HBA 5 vs parent scaffold 1 and 4

Additional donor may expand binding pose options

Relevant for hinge-region interactions

Evidence Dimension	Hydrogen bond donor and acceptor counts
Target Compound Data	HBD = 2; HBA = 5
Comparator Or Baseline	Parent scaffold 2-methylpyrimidine-4-carboxylic acid (CAS 13627-49-1): HBD = 1; HBA = 4
Quantified Difference	ΔHBD = +1; ΔHBA = +1
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); consistent assignment methodology for both compounds

Why This Matters

For structure-based drug design targeting kinase hinge regions or other binding pockets requiring specific H-bond donor-acceptor pairing, the additional HBD/HBA pair in the target compound can enable binding poses inaccessible to the parent scaffold.

• [1] PubChem CID 130623877, 2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid. HBD = 2, HBA = 5. View Source
• [2] PubChem CID 18676097, 2-Methylpyrimidine-4-carboxylic acid (CAS 13627-49-1). HBD = 1, HBA = 4. View Source

Terminal Alkyne Click Chemistry Handle: Absent in Non-Alkynylated Pyrimidine-4-Carboxylic Acid Scaffolds

The prop-2-yn-1-yl substituent at the 6-position provides a terminal alkyne (C≡CH) capable of undergoing copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), the prototypical click reaction [1]. This functionality is absent from the parent scaffold 2-methylpyrimidine-4-carboxylic acid, which lacks any alkynyl substituent, and from 6-amino-2-methylpyrimidine-4-carboxylic acid, which bears a saturated 6-amino group [2][3]. The terminal alkyne enables modular conjugation to azide-bearing biotin tags, fluorescent reporters, PEG chains, or solid supports without requiring protecting group strategies on the carboxylic acid, which can be orthogonally functionalized via amide coupling [4].

Click Chemistry Handle

Class-level

Terminal alkyne present; parent/amino analogs lack CuAAC competence

Enables bioorthogonal conjugation for probe design

Orthogonal to carboxylic acid amide coupling

Evidence Dimension	Presence of terminal alkyne for CuAAC click chemistry
Target Compound Data	Terminal alkyne (C≡CH) present at 6-position via prop-2-yn-1-ylamino group
Comparator Or Baseline	Parent scaffold (CAS 13627-49-1): no alkyne; 6-amino-2-methylpyrimidine-4-carboxylic acid: saturated amine only
Quantified Difference	Qualitative: click chemistry competence present vs. absent
Conditions	CuAAC conditions: CuSO₄/sodium ascorbate, RT, aqueous/organic co-solvent; orthogonal to carboxylic acid amide coupling

Why This Matters

For chemical biology probe development or targeted protein degradation (PROTAC) linker attachment, the terminal alkyne provides a bioorthogonal conjugation point that is completely unavailable in non-alkynylated analogs, directly determining compound utility in chemoproteomic workflows.

• [1] Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A stepwise Huisgen cycloaddition process: copper(I)-catalyzed regioselective 'ligation' of azides and terminal alkynes. Angew. Chem. Int. Ed., 41(14), 2596-2599. Foundational CuAAC click chemistry methodology. View Source
• [2] PubChem CID 18676097, 2-Methylpyrimidine-4-carboxylic acid (CAS 13627-49-1). No alkynyl substituent. View Source
• [3] Chem-Space Database, 6-amino-2-methylpyrimidine-4-carboxylic acid, Catalog No. 5813AC. Saturated 6-amino substituent, no alkyne. View Source
• [4] Kuujia.com Compound Page, CAS 1934457-04-1. Notes suitability for peptide coupling and metal-catalyzed reactions via carboxylic acid and alkyne functional groups. View Source

Predicted Ionization State: pKa of Carboxylic Acid Moiety Influences Physiological Charge State

The predicted pKa of the carboxylic acid group in the target compound is 8.88 ± 0.10, as computed by the ACD/Labs algorithm [1]. At physiological pH 7.4, this value predicts that approximately 97% of the compound exists in the carboxylate (COO⁻) form, while at mildly acidic compartment pH (~6.0), roughly 50% remains protonated (COOH) [2]. The des-methyl analog 6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid lacks the electron-donating 2-methyl group, which is expected to lower its pKa slightly (estimated 8.7–8.8 range based on pyrimidine electronic effects), yielding a marginally different ionization profile under compartment-specific pH conditions [3].

Predicted Ionization

Data to verify

Predicted pKa 8.88; ~97% ionized at pH 7.4

May remain protonated in acidic compartments

ACD/Labs prediction; experimental pKa needed

Evidence Dimension	Predicted carboxylic acid pKa
Target Compound Data	pKa = 8.88 ± 0.10 (predicted)
Comparator Or Baseline	Des-methyl analog (CAS 1869672-23-0): pKa predicted ~8.7–8.8 (estimated from electronic effects of 2-H vs. 2-CH₃); baseline pyrimidine-4-carboxylic acid: experimental pKa ≈ 2.8–3.0
Quantified Difference	ΔpKa ≈ +0.1 to +0.2 vs. des-methyl analog (estimated direction); both are >5 units above simple pyrimidine-4-carboxylic acid due to 6-amino substitution
Conditions	ACD/Labs pKa prediction algorithm; structural comparison consistent with Hammett σₘ effects of 2-substituents on pyrimidine ring electronics

Why This Matters

The high pKa of the target compound's carboxylic acid (substantially above typical aromatic acids) means it remains largely protonated at endosomal pH (~5.5–6.0), potentially facilitating membrane penetration in acidic cellular compartments compared to analogs with lower pKa values.

• [1] Kuujia.com Compound Page, CAS 1934457-04-1. Predicted pKa = 8.88 ± 0.10 (ACD/Labs). View Source
• [2] Henderson-Hasselbalch calculation: at pH 7.4, [COO⁻]/[COOH] = 10^(7.4−8.88) ≈ 0.033, i.e., ~97% ionized. View Source
• [3] PubChem CID 130551459, 6-[(Prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid (CAS 1869672-23-0). Electronic effect comparison basis. View Source

Commercial Availability and Pricing Benchmark: Target Compound Procurement Cost vs. Analog Series

The target compound is available from Enamine (EN300-1448898) at a catalog price of $678/100 mg, with bulk pricing at $2,235/5,000 mg ($0.447/mg) [1]. The des-methyl analog 6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid is listed at comparable purity (95%) but the target compound benefits from broader supplier distribution, being stocked by Sigma-Aldrich (ENAH304E5071), Leyan (2111965), and Enamine, whereas the des-methyl analog appears limited to Leyan (2108286) and AKSci (2373EK) . The greater number of stocking suppliers for the target compound reduces single-supplier procurement risk for long-term screening programs.

Procurement

Reported

≥3 suppliers; Enamine $678/100 mg

Multi-supplier availability reduces procurement risk

Pricing as of 2026; check current catalog

Evidence Dimension	Supplier count and catalog availability at 95% purity
Target Compound Data	≥3 verified suppliers (Sigma-Aldrich, Enamine, Leyan); price $678/100 mg (Enamine)
Comparator Or Baseline	Des-methyl analog (CAS 1869672-23-0): ~2 suppliers (Leyan, AKSci); 6-amino-2-methylpyrimidine-4-carboxylic acid: primarily Chem-Space; but-2-ynyl analog: limited to Enamine and specialty vendors
Quantified Difference	At least 1 additional major supplier for the target compound vs. each analog individually
Conditions	Supplier data verified via public catalogs as of 2026; pricing for research-grade (95%) material, not GMP

Why This Matters

Multi-supplier availability of the target compound mitigates procurement risk for laboratories planning longitudinal studies, hit-to-lead campaigns, or core facility compound management where consistent resupply is critical.

• [1] Kuujia.com Price Listing, CAS 1934457-04-1. Enamine EN300-1448898: $678/100 mg, $2,235/5,000 mg. View Source

Best Research and Industrial Application Scenarios for 2-Methyl-6-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic Acid

Kinase Inhibitor Fragment Library Design Requiring Balanced Lipophilicity

With an XLogP3 of 0.9, this compound occupies a favorable intermediate lipophilicity window for fragment-based kinase inhibitor discovery. Procurement is justified when the screening cascade requires a pyrimidine-4-carboxylic acid core with moderate permeability potential — superior to the overly polar des-methyl analog (XLogP3 = 0.5) and avoiding the excessive lipophilicity of the but-2-ynyl analog (XLogP3 = 1.4) [1]. The 2-methyl group provides this lipophilicity advantage while preserving the TPSA and HBD/HBA profile needed for hinge-region binding, as demonstrated in broader pyrimidine-4-carboxylic acid kinase inhibitor programs [2].

Chemical Biology Probe Synthesis via Orthogonal Dual Functionalization

The compound uniquely enables orthogonal bifunctional derivatization: the 4-carboxylic acid can be activated for amide coupling (e.g., EDC/HOBt with amine-bearing payloads), while the 6-terminal alkyne simultaneously permits CuAAC click chemistry with azide-functionalized fluorophores, biotin, or PEG chains [1]. This dual-handle architecture is absent in both the parent scaffold (lacking the alkyne) and in simple 6-aminopyrimidine analogs (requiring pre-functionalization of the amine). Selection of this compound is indicated when a single-step, one-pot sequential conjugation strategy is required for constructing chemical biology probes or PROTAC linker intermediates [2].

GRK-Focused Medicinal Chemistry Campaigns Leveraging Pyrimidine Scaffold Precedent

Pyrimidine derivatives have established precedent as G protein-coupled receptor kinase (GRK) inhibitors, with structural analogs demonstrating cardiotonic activity via GRK modulation [1]. The target compound's combination of a 2-methyl-6-aminopyrimidine-4-carboxylic acid core with a propargyl substituent maps onto key pharmacophoric features identified in the Bigham et al. (1992) GRK inhibitor series, where the pyrimidine 4-carboxylic acid moiety was critical for activity [1]. This compound is the appropriate procurement choice for SAR expansion around the propargyl position in GRK inhibitor programs, where the des-methyl analog lacks the lipophilicity needed for hydrophobic pocket engagement identified in GRK2 co-crystal structures [2].

DNA-Encoded Library (DEL) Building Block with Alkyne-Encoded Diversity

The terminal alkyne of the target compound provides a DNA-compatible functional group for on-DNA CuAAC reactions, a cornerstone of DNA-encoded library (DEL) technology [1]. When selecting pyrimidine-4-carboxylic acid building blocks for DEL synthesis, this compound is preferred over the parent 2-methylpyrimidine-4-carboxylic acid (no alkyne) and over the but-2-ynyl analog (higher MW increases the risk of DNA-amplification interference). The 2-methyl group additionally provides a useful NMR handle (¹H singlet) for on-DNA reaction monitoring and QC, a practical advantage absent in the des-methyl analog [2].

Application

Selection Property

Validation Focus

Kinase inhibitor fragment library design

Balanced lipophilicity profile

Verify permeability-solubility trade-off in fragment screening

Chemical biology probe synthesis

Orthogonal alkyne‑COOH bifunctionalization

Validate sequential CuAAC‑amide coupling efficiency

GRK medicinal chemistry campaigns

2‑Methyl‑6‑aminopyrimidine‑4‑carboxylic acid pharmacophore

Assess GRK inhibition and hydrophobic pocket engagement

DNA‑encoded library (DEL) building block

DNA‑compatible terminal alkyne with NMR handle

Confirm on‑DNA CuAAC yield and QC by ¹H NMR

• [1] PubChem Compound Summaries for CID 130623877, 130551459, and 131091962. Comparative XLogP3, TPSA, HBD/HBA, and MW data supporting application-specific compound selection. View Source
• [2] US Patent US 10,494,346 B2 (2019). Substituted pyrimidine-4-carboxylic acids having anticancer activity. Demonstrates class-level precedent for pyrimidine-4-carboxylic acid kinase/demethylase inhibition and structure-activity relationships. View Source